N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-propylsulfonylbenzamide
• InChI: InChI=1S/C14H16N2O4S/c1-3-8-21(18,19)12-7-5-4-6-11(12)14(17)15-13-9-10(2)20-16-13/h4-7,9H,3,8H2,1-2H3,(H,15,16,17)
• InChI Key: XMIBHFORRNPGBJ-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)C1=CC=CC=C1C(=O)NC2=NOC(=C2)C
• Molecular Formula: C14H16N2O4S
• Molecular Weight: 308.35 g/mol

Description

N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide, also known as MLCK Inhibitor, is a chemical compound that has gained significant attention in the field of scientific research. This compound is used as an inhibitor of Myosin Light Chain Kinase (MLCK), which is an enzyme that plays a crucial role in the regulation of smooth muscle contraction. The inhibition of MLCK by N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide has shown promising results in various research studies, making it a potential candidate for the treatment of various diseases.

Mechanism of Action

N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide acts as a competitive inhibitor of N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide, which is an enzyme that phosphorylates myosin light chain and regulates smooth muscle contraction. The inhibition of N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide by N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide leads to the inhibition of smooth muscle contraction, which has various physiological effects.
Biochemical and Physiological Effects:
The inhibition of N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide by N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide has various biochemical and physiological effects, some of which are as follows:
1. Inhibition of Smooth Muscle Contraction: N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide plays a crucial role in the regulation of smooth muscle contraction, and its inhibition by N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide leads to the inhibition of smooth muscle contraction.
2. Inhibition of Cell Proliferation: N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide has been found to be overexpressed in various types of cancer cells, and its inhibition by N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide leads to the inhibition of cancer cell proliferation.
3. Inhibition of Cell Migration: N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide has been implicated in the regulation of cell migration, and its inhibition by N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide leads to the inhibition of cell migration.

Advantages and Limitations for Lab Experiments

The use of N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide in lab experiments has various advantages and limitations, some of which are as follows:
Advantages:
1. Specific Inhibition of N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide: N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide acts as a specific inhibitor of N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide, which makes it a valuable tool in studying the role of N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide in various physiological and pathological processes.
2. Potent Inhibitor: N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide has been found to be a potent inhibitor of N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide, which makes it a valuable tool in studying the effects of N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide inhibition.
Limitations:
1. Limited Solubility: N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide has limited solubility in aqueous solutions, which can limit its use in various lab experiments.
2. Non-specific Effects: N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide has been found to have non-specific effects on various enzymes, which can limit its use in studying the specific effects of N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide inhibition.

Future Directions

The use of N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide in scientific research has various future directions, some of which are as follows:
1. Development of Novel N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide Inhibitors: The development of novel N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide inhibitors based on the structure of N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide can lead to the development of more potent and specific inhibitors.
2. Clinical Trials: The potential applications of N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide in the treatment of various diseases warrant further clinical trials to evaluate its efficacy and safety.
3. Mechanistic Studies: The elucidation of the mechanisms underlying the effects of N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide can lead to a better understanding of the role of N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide in various physiological and pathological processes.

Scientific Research Applications

N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide has been extensively studied for its potential applications in various fields of scientific research. Some of the notable applications of this compound are as follows:
1. Cancer Research: N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide has been found to be overexpressed in various types of cancer cells, and its inhibition by N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide has shown promising results in inhibiting cancer cell proliferation and migration.
2. Cardiovascular Research: N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide plays a crucial role in the regulation of smooth muscle contraction in blood vessels, and its inhibition by N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide has shown potential in the treatment of various cardiovascular diseases such as hypertension and atherosclerosis.
3. Neurological Research: N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide has been implicated in the pathogenesis of various neurological disorders such as Alzheimer's disease and Parkinson's disease, and its inhibition by N-(5-methyl-3-isoxazolyl)-2-(propylsulfonyl)benzamide has shown potential in the treatment of these disorders.